Cas no 1495332-71-2 (3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 1495332-71-2
• MF: C₆H₁₀IN₃
• MW: 251.068172931671
• CID: 4701165
• PubChem ID: 64437850
• Update Time: 2025-11-02

3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodo-1H-pyrazol-1-yl)propan-1-amine
• 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine

• Inchi： 1S/C6H10IN3/c7-6-4-9-10(5-6)3-1-2-8/h4-5H,1-3,8H2
• InChI Key： SSUOJJAOGMRURQ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Topological Polar Surface Area: 43.8

Additional information on 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine

3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine (CAS No. 1495332-71-2): A Versatile Compound in Biomedical Research and Drug Development

3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine, with the chemical identifier CAS No. 1495332-71-2, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure featuring an iodinated pyrazole ring connected to a propylamine backbone, has garnered attention for its potential applications in pharmaceutical research. The synthesis and functional properties of 3-(4-Iodo-1H-pyrazol-1-y1)propan-1-amine are critical areas of study, as they provide insights into its biological activities and therapeutic potential.

Recent studies have highlighted the importance of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine in the context of drug discovery and development. The compound's molecular framework, which includes a pyrazole ring with an iodine atom at the 4-position, is a key feature that influences its reactivity and biological interactions. This structure is particularly relevant in the design of novel therapeutics targeting specific disease pathways. The presence of the iodine substituent is believed to enhance the compound's metabolic stability and improve its ability to interact with biological targets such as enzymes and receptors.

The synthesis of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine involves a series of well-defined chemical reactions that ensure the compound's purity and structural integrity. Researchers have developed efficient synthetic routes to produce this compound in high yield, which is essential for both academic and industrial applications. The optimization of these synthetic methods is a critical area of focus, as it directly impacts the scalability and cost-effectiveness of large-scale production. These advancements are crucial for the compound's potential use in clinical trials and therapeutic applications.

One of the most promising aspects of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine is its potential role in the treatment of various diseases. Recent studies have explored its biological activities, particularly its ability to modulate specific signaling pathways. For instance, research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits selective agonist activity toward certain G protein-coupled receptors, which are implicated in conditions such as inflammation and neurodegenerative disorders. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies.

Furthermore, the pharmacokinetic properties of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine are being investigated to determine its suitability for therapeutic applications. Studies have focused on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for understanding its behavior in vivo. These studies are essential for predicting the compound's efficacy and safety in preclinical and clinical settings. The results of these investigations can guide the optimization of the compound for specific therapeutic applications.

Another area of interest is the application of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine in the field of drug delivery. Researchers are exploring ways to enhance the compound's solubility and bioavailability, which are key factors in the development of effective pharmaceutical formulations. Techniques such as nanoparticle encapsulation and polymer conjugation are being investigated to improve the compound's delivery to target tissues. These strategies can significantly enhance the compound's therapeutic potential and reduce systemic side effects.

The role of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine in the context of personalized medicine is also gaining attention. The compound's ability to interact with specific biological targets makes it a valuable tool for the development of targeted therapies. By understanding the genetic and molecular variations among patients, researchers can tailor the use of this compound to maximize its therapeutic benefits while minimizing adverse effects. This approach is particularly relevant in the treatment of complex diseases such as cancer and autoimmune disorders.

Recent advancements in computational chemistry have also contributed to the understanding of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine's potential. Molecular modeling and virtual screening techniques are being used to predict the compound's interactions with various biological targets. These computational tools allow researchers to identify potential drug targets and optimize the compound's structure for enhanced efficacy. The integration of computational methods with experimental studies is a powerful strategy for accelerating the drug discovery process.

Moreover, the compound's potential applications in the treatment of neurological disorders are being explored. Studies have indicated that 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Research in this area is still in its early stages, but preliminary findings suggest that the compound could play a role in the modulation of neuroinflammatory processes and the preservation of neuronal function.

The development of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine as a therapeutic agent is also being supported by advancements in biotechnology. Techniques such as gene editing and synthetic biology are being explored to enhance the compound's therapeutic potential. These technologies allow for the precise modification of the compound's structure, enabling researchers to fine-tune its properties for specific applications. The integration of biotechnology with traditional medicinal chemistry is a promising avenue for the future of drug development.

In conclusion, 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine (CAS No. 1495332-71-2) is a compound with significant potential in the field of biomedical research and drug development. Its unique molecular structure, combined with its promising biological activities, positions it as a valuable candidate for the treatment of various diseases. Ongoing research into its synthesis, pharmacokinetics, and therapeutic applications is essential for realizing its full potential. As the field of medicinal chemistry continues to evolve, the role of 3-(4-Iodo-1H-pyrazol-1-yl)propan-1-amine in the development of novel therapeutics is likely to grow, offering new possibilities for the treatment of complex medical conditions.